3β,16β-Dihydroxy-6-oxo-24-nor-5α-cholan-23-oic acid δ-lactone
3β,16β-Dihydroxy-6-oxo-24-nor-5α-cholan-23-oic acid δ-lactone
Brand Name:
Vulcanchem
CAS No.:
14594-22-0
VCID:
VC0081365
InChI:
InChI=1S/C23H34O4/c1-12-8-20(26)27-19-11-16-14-10-18(25)17-9-13(24)4-6-22(17,2)15(14)5-7-23(16,3)21(12)19/h12-17,19,21,24H,4-11H2,1-3H3/t12-,13+,14-,15+,16+,17-,19+,21+,22-,23+/m1/s1
SMILES:
CC1CC(=O)OC2C1C3(CCC4C(C3C2)CC(=O)C5C4(CCC(C5)O)C)C
Molecular Formula:
C23H34O4
Molecular Weight:
374.5 g/mol
3β,16β-Dihydroxy-6-oxo-24-nor-5α-cholan-23-oic acid δ-lactone
CAS No.: 14594-22-0
Main Products
VCID: VC0081365
Molecular Formula: C23H34O4
Molecular Weight: 374.5 g/mol
CAS No. | 14594-22-0 |
---|---|
Product Name | 3β,16β-Dihydroxy-6-oxo-24-nor-5α-cholan-23-oic acid δ-lactone |
Molecular Formula | C23H34O4 |
Molecular Weight | 374.5 g/mol |
IUPAC Name | (1R,2S,4S,8R,9R,10S,13S,14R,17S,19S)-17-hydroxy-8,10,14-trimethyl-5-oxapentacyclo[11.8.0.02,10.04,9.014,19]henicosane-6,20-dione |
Standard InChI | InChI=1S/C23H34O4/c1-12-8-20(26)27-19-11-16-14-10-18(25)17-9-13(24)4-6-22(17,2)15(14)5-7-23(16,3)21(12)19/h12-17,19,21,24H,4-11H2,1-3H3/t12-,13+,14-,15+,16+,17-,19+,21+,22-,23+/m1/s1 |
Standard InChIKey | FOCHOSLOYHRWHT-SQARGJPNSA-N |
Isomeric SMILES | C[C@@H]1CC(=O)O[C@@H]2[C@H]1[C@]3(CC[C@H]4[C@H]([C@@H]3C2)CC(=O)[C@@H]5[C@@]4(CC[C@@H](C5)O)C)C |
SMILES | CC1CC(=O)OC2C1C3(CCC4C(C3C2)CC(=O)C5C4(CCC(C5)O)C)C |
Canonical SMILES | CC1CC(=O)OC2C1C3(CCC4C(C3C2)CC(=O)C5C4(CCC(C5)O)C)C |
PubChem Compound | 12302984 |
Last Modified | Nov 11 2021 |
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